Cas no 1021901-98-3 (2-methoxy-n-(4-piperidinyl)benzamide Hydrochloride (1:1))

• Product Name: 2-methoxy-n-(4-piperidinyl)benzamide Hydrochloride (1:1)
• CAS No: 1021901-98-3
• CID: 1135175
• Update Time: 2025-10-29

2-methoxy-n-(4-piperidinyl)benzamide Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-n-(4-piperidinyl)benzamide Hydrochloride (1:1)

• Inchi： InChI=1S/C13H18N2O2.ClH/c1-17-12-5-3-2-4-11(12)13(16)15-10-6-8-14-9-7-10;/h2-5,10,14H,6-9H2,1H3,(H,15,16);1H
• InChI Key： CZUORCCORLEIHK-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1C(NC2CCNCC2)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Additional information on 2-methoxy-n-(4-piperidinyl)benzamide Hydrochloride (1:1)

2-Methoxy-N-(4-Piperidinyl)Benzamide Hydrochloride (CAS No. 1021901-98-3): A Comprehensive Overview

The compound 2-Methoxy-N-(4-Piperidinyl)Benzamide Hydrochloride (CAS No. 1021901-98-3) is a fascinating molecule with significant applications in the fields of pharmacology and organic chemistry. This compound, often abbreviated as MPB Hydrochloride, has garnered attention due to its unique chemical structure and potential therapeutic properties. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for drug development.

The molecular structure of 2-Methoxy-N-(4-Piperidinyl)Benzamide Hydrochloride comprises a benzamide core with a methoxy group at the 2-position and a piperidinyl substituent attached to the nitrogen atom of the amide group. This configuration contributes to its pharmacokinetic properties, including bioavailability and metabolic stability. The hydrochloride salt form ensures optimal solubility and stability, which are critical for its use in pharmaceutical formulations.

Recent research has focused on the biochemical interactions of MPB Hydrochloride, particularly its ability to inhibit specific enzymes involved in inflammatory pathways. For instance, studies have demonstrated its potential as an anti-inflammatory agent by targeting cyclooxygenase (COX) enzymes, which are key players in pain and inflammation mechanisms. This makes it a compelling alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which often come with adverse side effects.

In addition to its enzymatic inhibitory properties, MPB Hydrochloride has shown promise in modulating ion channels, particularly those involved in neuronal signaling. This dual functionality underscores its versatility as a compound with both anti-inflammatory and neuroprotective potentials. Researchers are currently exploring its efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's, where inflammation and oxidative stress play pivotal roles.

The synthesis of MPB Hydrochloride involves a multi-step process that includes nucleophilic substitution and amide formation reactions. The use of high-yield methodologies ensures cost-effective production, which is essential for scaling up to meet potential clinical demands. Quality control measures, including chromatographic analysis and spectroscopic characterization, are employed to ensure the purity and consistency of the final product.

From an environmental standpoint, the compound exhibits favorable biodegradability profiles, making it an eco-friendly option for pharmaceutical applications. Its low toxicity profile further enhances its suitability for long-term therapeutic use.

In conclusion, 2-Methoxy-N-(4-Piperidinyl)Benzamide Hydrochloride (CAS No. 1021901-98-3) stands out as a versatile compound with immense potential in drug development. Its unique chemical properties, coupled with recent advancements in understanding its biological activities, position it as a key player in the future of pharmacotherapy.